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Introduction
Cisplatin (cis-diamminedichloroplatinum(II)) is a cornerstone of chemotherapy for various

human cancers, including testicular, ovarian, bladder, lung, and head and neck cancers.[1][2]

Its efficacy lies in its ability to crosslink with purine bases on DNA, leading to DNA damage and

subsequent apoptosis in rapidly dividing cancer cells.[1][2] Preclinical in vivo animal studies are

crucial for evaluating the therapeutic potential of new anti-cancer agents, understanding

mechanisms of drug resistance, and developing novel combination therapies involving

cisplatin.[3][4] These application notes provide detailed protocols and data for the

administration and dosage of cisplatin in rodent models for cancer research.

Data Presentation: Cisplatin Dosage and
Administration
The dosage and administration route of cisplatin can vary significantly depending on the animal

model, cancer type, and experimental goals. The following tables summarize common dosage

regimens for mice and rats.
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Table 1: Cisplatin Dosages for Mouse Models
Cancer Type Mouse Strain

Administration
Route

Dosage
Regimen

Reference(s)

Cervical Cancer

(cisplatin-

sensitive)

Xenograft
Intraperitoneal

(i.p.)

2.0 mg/kg, every

other day for 3

treatments

[5]

Lung Cancer

(intermediately

cisplatin-

resistant)

A549 Xenograft
Intraperitoneal

(i.p.)

2.5 mg/kg, every

other day for 3

treatments

[5]

Ovarian Cancer

(highly cisplatin-

resistant)

NIH:OVCAR-3

Xenograft

Intraperitoneal

(i.p.)

2.5 mg/kg, every

other day for 4

treatments

[5]

Mammary Tumor
FVB/NTg(MMTV

Neu)202Mul/J

Intraperitoneal

(i.p.)

Single dose of 5

mg/kg
[6]

Breast Cancer MCF-7 Xenograft
Intraperitoneal

(i.p.)

1 mg/kg or 3

mg/kg, once

daily

[7]

General Tumor

Models
-

Intraperitoneal

(i.p.)

4 mg/kg, once a

week for 3 weeks
[8]

Neurotoxicity

Model
-

Intraperitoneal

(i.p.)

2.3 mg/kg, daily

for 5 days,

followed by 5

days of recovery

(2 cycles)

[9]

Ototoxicity Model CBA/CaJ
Intraperitoneal

(i.p.)

2.5 mg/kg to 3.5

mg/kg, for four

consecutive days

(3 cycles with 10-

day recovery)

[10][11]

Table 2: Cisplatin Dosages for Rat Models
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Study Type Rat Strain
Administration
Route

Dosage
Regimen

Reference(s)

Ototoxicity and

Nephrotoxicity
Sprague-Dawley

Intraperitoneal

(i.p.)

Single dose of 14

mg/kg
[12]

Ototoxicity and

Nephrotoxicity
Sprague-Dawley

Intraperitoneal

(i.p.)

4.6 mg/kg/day for

3 consecutive

days

[12]

Nephrotoxicity Wistar
Intraperitoneal

(i.p.)

3 mg/kg for 5

days
[13]

General

Nephrotoxicity
-

Intraperitoneal

(i.p.)

Single dose of

7.5 mg/kg
[12]

Experimental Protocols
Protocol 1: Preparation of Cisplatin Solution for
Injection
Materials:

Cisplatin powder

Sterile, isotonic (0.9%) saline solution

Sterile vials

Syringes and needles (Luer-lock recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Fume hood or biological safety cabinet (Class II Type B)[14][15]

Absorbent pads[14][15]

Procedure:
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Perform all handling of cisplatin powder and solutions within a certified chemical fume hood

or biological safety cabinet to minimize exposure.[14][15]

Wear appropriate PPE, including double gloves, a disposable gown, and safety glasses.

Place an absorbent pad on the work surface.[14][15]

Calculate the required amount of cisplatin and sterile saline to achieve the desired final

concentration (e.g., 1 mg/mL).

Aseptically add the calculated volume of sterile saline to the vial containing the cisplatin

powder.

Gently agitate the vial to dissolve the cisplatin completely. Warming the solution to 60°C and

using an ultrasonic bath can aid in dissolution.[8] Cisplatin is light-sensitive, so protect the

solution from light using an amber vial or by wrapping it in foil.[15]

The final solution should be clear. Do not use if any particulate matter is visible.

The prepared solution can be drawn into syringes for injection.

Protocol 2: Administration of Cisplatin via
Intraperitoneal (i.p.) Injection
Materials:

Prepared cisplatin solution

Appropriately sized syringes and needles (e.g., 25-27 gauge)

Animal restraint device (if necessary)

70% ethanol for disinfection

Sharps container

Procedure:
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Ensure the animal is properly restrained. Anesthesia may be required depending on

institutional guidelines and the temperament of the animal.[14]

Locate the injection site on the lower quadrant of the abdomen, avoiding the midline to

prevent injury to the bladder or cecum.

Swab the injection site with 70% ethanol.

Lift the animal's hindquarters slightly to displace the abdominal organs.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ.

Slowly inject the calculated volume of the cisplatin solution.

Withdraw the needle and monitor the animal for any immediate adverse reactions.

Dispose of all sharps and contaminated materials in designated hazardous waste containers.

[14]

Protocol 3: Monitoring for Toxicity and Efficacy
Toxicity Monitoring:

General Health: Monitor animals daily for changes in body weight, activity level, food and

water intake, and signs of distress (e.g., piloerection, hunched posture).[16]

Nephrotoxicity: This is a major dose-limiting side effect.[9]

Monitor blood urea nitrogen (BUN) and serum creatinine (SCr) levels, which typically

increase 3-7 days after cisplatin administration in mice.[8][9]

Histopathological examination of the kidneys at the end of the study can reveal tubular

necrosis and glomerular atrophy.[12]

Ototoxicity: Cisplatin can cause irreversible hearing loss.[10]
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Assess hearing function using Auditory Brainstem Response (ABR) or Distortion Product

Otoacoustic Emissions (DPOAEs).[11]

Myelosuppression: Monitor complete blood counts (CBC) for signs of leukopenia,

thrombocytopenia, and anemia.[9]

Gastrointestinal Toxicity: Observe for signs of diarrhea and dehydration.[9]

Efficacy Monitoring:

Tumor Growth: Measure tumor volume regularly (e.g., every 2-3 days) using calipers. Tumor

volume can be calculated using the formula: (Length x Width²) / 2.

Survival: Record the survival time of animals in each treatment group.

Histopathology and Immunohistochemistry: At the end of the study, tumors can be excised

for histological analysis and staining for markers of proliferation (e.g., Ki-67) and apoptosis

(e.g., cleaved caspase-3).

Signaling Pathways and Experimental Workflow
Cisplatin's Mechanism of Action
Cisplatin exerts its cytotoxic effects primarily through the induction of DNA damage, which

activates a cascade of cellular signaling pathways culminating in apoptosis.
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Caption: Cisplatin enters the cell, becomes activated, and binds to DNA, forming adducts that

inhibit replication and trigger apoptosis.

Typical In Vivo Experimental Workflow
The following diagram outlines a standard workflow for an in vivo study evaluating the efficacy

of cisplatin.
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Caption: A typical workflow for an in vivo cisplatin efficacy study, from tumor implantation to

data analysis.

Conclusion
Successful and reproducible in vivo studies with cisplatin require careful attention to dosage,

administration technique, and diligent monitoring of both therapeutic efficacy and animal

welfare. The protocols and data presented here provide a foundation for designing and

executing robust preclinical experiments to advance cancer research and drug development.

Researchers should always adhere to their institution's animal care and use guidelines and

consult relevant literature for model-specific details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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